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Compound of Interest

Compound Name: Mesoridazine-d3
Cat. No.: B15597901
Get Quote
. J

This technical guide provides a comprehensive overview of Mesoridazine-d3, a deuterated
analog of the phenothiazine antipsychotic, mesoridazine. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
physicochemical properties, mechanism of action, relevant signaling pathways, and analytical
methodologies.

Core Data Summary

The fundamental physicochemical properties of Mesoridazine-d3 and its parent compound,
Mesoridazine, are summarized below for easy reference and comparison.
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Property Mesoridazine-d3 Mesoridazine

Chemical Formula C21H23D3N208S:2 C21H26N20S:2

Molecular Weight 389.59 g/mol 386.57 g/mol [1][2][3][4][5]
CAS Number (unlabeled) 5588-33-0 5588-33-0[1][2][3]

10-[2-(1-Methyl-2-

10-[2-(1-(Methyl-d3)-2- piperidinyl)ethyl]-2-
Synonyms piperidinyl)ethyl]-2- (methylsulfinyl)-10H-
(methylsulfinyl)phenothiazine phenothiazine, Serentil,

Thioridazine-2-sulfoxide

Typical Antipsychotic, Typical Antipsychotic,
Drug Class o o
Phenothiazine Phenothiazine[1]

Mechanism of Action and Signaling Pathways

Mesoridazine functions primarily as an antagonist of dopamine D2 receptors in the central
nervous system.[6] By blocking these postsynaptic receptors, it modulates dopaminergic
neurotransmission, which is a key therapeutic target in the treatment of schizophrenia. In
addition to its potent D2 receptor blockade, mesoridazine also exhibits antagonistic effects at
serotonin 5-HT2A receptors.[6][7] This dual action on both dopamine and serotonin pathways is
a characteristic feature of many atypical antipsychotics and is believed to contribute to their
efficacy against a broader range of schizophrenia symptoms. The primary signaling cascade
affected by mesoridazine's D2 receptor antagonism is the inhibition of adenylyl cyclase, leading
to a reduction in intracellular cyclic AMP (cCAMP) levels.

The four major dopamine pathways in the brain are relevant to the therapeutic effects and side

effects of antipsychotics like mesoridazine:

» Mesolimbic Pathway: Hyperactivity in this pathway is associated with the positive symptoms
of schizophrenia (e.g., hallucinations, delusions). Blockade of D2 receptors in this pathway is

thought to mediate the antipsychotic effects.

» Mesocortical Pathway: A deficit of dopamine in this pathway is linked to the negative and
cognitive symptoms of schizophrenia. The impact of D2 antagonists on this pathway is more
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complex and may exacerbate these symptoms.

» Nigrostriatal Pathway: This pathway is involved in motor control. D2 receptor blockade here
can lead to extrapyramidal side effects (EPS), such as parkinsonism and tardive dyskinesia.

[8]

e Tuberoinfundibular Pathway: Dopamine in this pathway inhibits prolactin release. D2
antagonism can lead to hyperprolactinemia.[8]

Below is a diagram illustrating the general mechanism of action of Mesoridazine at the
dopamine D2 receptor.

Postsynaptic Neuron
Synaptic Cleft

ATP

J
1 —-Inhibits. - Adenylyl Cyclase Converts cAMP @
Dopamine D2

Receptor

,

Click to download full resolution via product page

Mesoridazine's antagonistic action at the D2 receptor.

Experimental Protocols

The quantification of mesoridazine and its deuterated analog in biological matrices is crucial for
pharmacokinetic and metabolic studies. Below are detailed methodologies for common
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Plasma Analysis
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This method is suitable for the sensitive detection and quantification of mesoridazine in plasma
samples.

1. Sample Preparation (Liquid-Liquid Extraction):

e To 1 mL of plasma, add an internal standard (e.g., a structurally similar compound not
present in the sample).

e Add 1 mL of a suitable buffer (e.g., phosphate buffer, pH 9.0) and vortex for 30 seconds.

e Add 5 mL of an organic extraction solvent (e.g., a mixture of n-hexane and isoamyl alcohol,
99:1 v/v).

o Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

o Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of ethyl acetate for GC-MS analysis.
2. GC-MS Conditions:
e Gas Chromatograph: Agilent 6890N or similar.
e Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 um film thickness) or equivalent.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
* Injector Temperature: 280°C.
e Oven Temperature Program:
o Initial temperature: 150°C, hold for 1 minute.
o Ramp 1: 20°C/min to 280°C, hold for 5 minutes.
e Mass Spectrometer: Agilent 5973N or similar.

¢ lonization Mode: Electron lonization (El) at 70 eV.
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e Source Temperature: 230°C.

e Quadrupole Temperature: 150°C.

e Acquisition Mode: Selected lon Monitoring (SIM) using characteristic ions for Mesoridazine-
d3 and the internal standard.

Below is a workflow diagram for the GC-MS analysis of Mesoridazine-d3.
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Workflow for GC-MS analysis of Mesoridazine-d3.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Plasma Analysis

LC-MS/MS offers high specificity and sensitivity and is a preferred method for bioanalytical
studies.[3]

1. Sample Preparation (Protein Precipitation):

e To 100 pL of rat plasma, add 200 pL of acetonitrile containing the internal standard (e.g.,
chlorpromazine).[3]

» Vortex for 1 minute to precipitate proteins.

e Centrifuge at 13,000 rpm for 10 minutes.

» Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

e Liquid Chromatograph: Shimadzu UFLC or similar.

e Column: Reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 5 pm).
» Mobile Phase A: 10 mM ammonium formate in water.[3]

¢ Mobile Phase B: Acetonitrile.[3]

o Gradient Elution: A linear gradient from 2% to 98% mobile phase B over a short time frame
(e.g., 2-3 minutes).[3]

» Flow Rate: 0.3 mL/min.
e Mass Spectrometer: API 4000 triple quadrupole or similar.
« lonization Mode: Positive electrospray ionization (ESI+).

¢ Acquisition Mode: Multiple Reaction Monitoring (MRM).
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o Mesoridazine Transition: m/z 387 > 126.[3]
o Internal Standard (Chlorpromazine) Transition: m/z 319 > 86.[3]

This technical guide provides foundational information for researchers working with
Mesoridazine-d3. For specific applications, further optimization of the described protocols may
be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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